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Compound of Interest

Compound Name:

(4-(tert-

Butoxycarbonyl)phenyl)boronic

acid

Cat. No.: B1271544 Get Quote

Essential Safety and Handling Guide for (4-(tert-
Butoxycarbonyl)phenyl)boronic acid
This guide provides crucial safety and logistical information for the proper handling and

disposal of (4-(tert-Butoxycarbonyl)phenyl)boronic acid. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
(4-(tert-Butoxycarbonyl)phenyl)boronic acid is classified as a hazardous substance. It is

harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2] Adherence to strict safety protocols is mandatory to minimize exposure and

ensure a safe working environment.

Summary of Hazards:
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]

H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1]

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face
Safety goggles with side-shields or a face

shield.[1]

Hand

Chemically resistant, impervious gloves (e.g.,

nitrile rubber). Inspect gloves for integrity before

each use.

Skin/Body
A lab coat or impervious clothing should be worn

to prevent skin contact.[1]

Respiratory

When handling the powder outside of a certified

chemical fume hood or in case of inadequate

ventilation, a suitable respirator (e.g., a

particulate filter conforming to EN 143) is

recommended to avoid inhalation of dust.[3]

Operational Plan for Safe Handling
The following step-by-step protocol is designed to ensure the safe handling of (4-(tert-
Butoxycarbonyl)phenyl)boronic acid in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.
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Verify that a safety shower and an eyewash station are accessible and in good working

order.[1]

Designate a specific area within the fume hood for handling the compound.

Prepare all necessary labware and reagents before handling the compound.

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood to

minimize inhalation exposure.

Use anti-static weighing paper or a suitable container to prevent dispersal of the powder.

Close the primary container tightly after use.

3. Dissolution and Reaction Setup:

Add solvents to the solid compound slowly to avoid splashing.

If the dissolution process is exothermic, ensure the vessel is appropriately cooled.

Keep the reaction vessel closed or under a controlled atmosphere (e.g., nitrogen, argon) as

required by the specific experimental protocol.

4. Post-Reaction Work-up and Cleanup:

Quench the reaction carefully in the fume hood.

All equipment that has come into contact with the compound should be decontaminated.

Wipe down the work area in the fume hood with an appropriate solvent (e.g., ethanol) to

remove any residual contamination.

Disposal Plan
Proper disposal of (4-(tert-Butoxycarbonyl)phenyl)boronic acid and its containers is critical

to prevent environmental contamination and ensure regulatory compliance.
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1. Waste Segregation:

Segregate all waste contaminated with (4-(tert-Butoxycarbonyl)phenyl)boronic acid from

other laboratory waste streams.

This includes unused product, reaction residues, contaminated solvents, and disposable

labware (e.g., gloves, weighing paper, pipette tips).

2. Waste Collection:

Collect solid waste in a clearly labeled, sealed container.

Collect liquid waste in a compatible, labeled waste container. Do not mix with incompatible

waste streams.

3. Final Disposal:

Dispose of all waste through a licensed waste disposal company.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Do not dispose of the compound or contaminated materials down the drain.[1]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1271544#personal-protective-equipment-for-
handling-4-tert-butoxycarbonyl-phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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